Cas no 2007689-10-1 (N-(3-amino-1,1,1-trifluoropropan-2-yl)cyclopentanesulfonamide)

• Product Name: N-(3-amino-1,1,1-trifluoropropan-2-yl)cyclopentanesulfonamide
• CAS No: 2007689-10-1
• MF: C₈H₁₅F₃N₂O₂S
• MW: 260.277111291885
• CID: 5277622
• Update Time: 2025-07-28

N-(3-amino-1,1,1-trifluoropropan-2-yl)cyclopentanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-amino-1,1,1-trifluoropropan-2-yl)cyclopentanesulfonamide
• Cyclopentanesulfonamide, N-[1-(aminomethyl)-2,2,2-trifluoroethyl]-

• Inchi： 1S/C8H15F3N2O2S/c9-8(10,11)7(5-12)13-16(14,15)6-3-1-2-4-6/h6-7,13H,1-5,12H2
• InChI Key： XKNBWYVVEIGIPZ-UHFFFAOYSA-N
• SMILES： S(C1CCCC1)(NC(C(F)(F)F)CN)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 317
• XLogP3: 0.8
• Topological Polar Surface Area: 80.6

Additional information on N-(3-amino-1,1,1-trifluoropropan-2-yl)cyclopentanesulfonamide

Introduction to N-(3-amino-1,1,1-trifluoropropan-2-yl)cyclopentanesulfonamide (CAS No. 2007689-10-1)

N-(3-amino-1,1,1-trifluoropropan-2-yl)cyclopentanesulfonamide) is a specialized chemical compound characterized by its unique structural and functional properties. This compound, identified by the CAS number 2007689-10-1, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and biochemistry. The molecular structure of this sulfonamide derivative incorporates a trifluoropropyl group, which contributes to its distinct chemical behavior and reactivity.

The cyclopentane moiety in the compound's name is a key feature that influences its pharmacokinetic properties. Cyclopentane rings are commonly found in biologically active molecules due to their ability to stabilize certain conformations and enhance binding affinity to biological targets. In the context of N-(3-amino-1,1,1-trifluoropropan-2-yl)cyclopentanesulfonamide, the cyclopentane ring interacts with the sulfonamide group and the trifluoropropyl side chain, creating a complex three-dimensional structure that may be crucial for its biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The presence of fluorine atoms in the trifluoropropyl group enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for further development. Studies have shown that fluorinated sulfonamides exhibit improved pharmacological properties, including enhanced binding affinity and reduced degradation rates. These characteristics make N-(3-amino-1,1,1-trifluoropropan-2-yl)cyclopentanesulfonamide a promising candidate for therapeutic applications.

The sulfonamide functional group is another critical component of this compound. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of a sulfonamide group into a cyclopentane framework suggests potential applications in developing novel therapeutic agents. Research has demonstrated that sulfonamides can act as competitive inhibitors of various enzymatic pathways, making them valuable tools in drug discovery.

In the realm of drug development, the synthesis and characterization of N-(3-amino-1,1,1-trifluoropropan-2-yl)cyclopentanesulfonamide have been subjects of intense investigation. The compound's unique structure allows for diverse modifications, enabling researchers to fine-tune its properties for specific applications. For instance, variations in the substitution patterns around the cyclopentane ring or alterations to the trifluoropropyl side chain can significantly impact its biological activity. These modifications are often guided by computational modeling and experimental screening to optimize potency and selectivity.

The role of computational chemistry in understanding the behavior of complex molecules like N-(3-amino-1,1,1-trifluoropropan-2-yl)cyclopentanesulfonamide cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, provide insights into how the compound interacts with biological targets at the atomic level. These insights are crucial for designing molecules with improved pharmacological profiles. Additionally, computational tools help predict potential side effects and metabolic pathways, aiding in the development of safer and more effective drugs.

Experimental studies have also contributed significantly to our understanding of N-(3-amino-1,1,1-trifluoropropan-2-yl)cyclopentanesulfonamide. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to determine the precise three-dimensional structure of the compound. These structural insights are essential for understanding its mechanism of action and for guiding further chemical modifications. Furthermore, enzyme-based assays have been used to evaluate the compound's interactions with target enzymes, providing valuable data for drug optimization.

The potential applications of N-(3-amino-1,1,1-trifluoropropan-2-yl)cyclopentanesulfonamide extend beyond traditional pharmaceuticals. The compound's unique properties make it a promising candidate for use in agrochemicals and material science. For instance, fluorinated sulfonamides can be incorporated into pesticides to enhance their efficacy while reducing environmental impact. Similarly, these compounds may find applications in advanced materials due to their ability to modify surface properties and improve material stability.

The future direction of research on N-(3-amino-1,1,1-trifluoropropan-2-yl)cyclopentanesulfonamide is likely to focus on expanding its therapeutic potential and exploring new synthetic pathways. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical applications. As our understanding of molecular interactions continues to grow，so does the potential for discovering novel therapeutic agents based on compounds like this one.